Cas no 2137999-57-4 ((1-Fluorocyclopentyl)methanesulfinyl chloride)

• Product Name: (1-Fluorocyclopentyl)methanesulfinyl chloride
• CAS No: 2137999-57-4
• MF: C₆H₁₀ClFOS
• MW: 184.659403324127
• CID: 6573891
• PubChem ID: 165799024
• Update Time: 2025-08-04

(1-Fluorocyclopentyl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-fluorocyclopentyl)methanesulfinyl chloride
• 2137999-57-4
• EN300-732638
• (1-Fluorocyclopentyl)methanesulfinyl chloride

• Inchi： 1S/C6H10ClFOS/c7-10(9)5-6(8)3-1-2-4-6/h1-5H2
• InChI Key： UKYQEPZKYURVAI-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCCC1)F)=O

Computed Properties

• Exact Mass: 184.0124920g/mol
• Monoisotopic Mass: 184.0124920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3Ų

Additional information on (1-Fluorocyclopentyl)methanesulfinyl chloride

Professional Introduction to (1-Fluorocyclopentyl)methanesulfinyl chloride (CAS No. 2137999-57-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (1-Fluorocyclopentyl)methanesulfinyl chloride (CAS No. 2137999-57-4) stands out as a versatile intermediate with significant applications in medicinal chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention in recent years due to its potential in the design of innovative drug molecules.

The molecular structure of (1-Fluorocyclopentyl)methanesulfinyl chloride consists of a cyclopentyl ring substituted with a fluorine atom at the 1-position, linked to a methanesulfinyl group via a chlorine atom. This configuration imparts distinct reactivity and functionality, making it a valuable building block in organic synthesis. The presence of the fluorine atom enhances the electrophilicity of the ring, facilitating various coupling reactions that are essential for drug development.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their enhanced bioavailability and metabolic stability. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of drug candidates, leading to improved therapeutic outcomes. The incorporation of (1-Fluorocyclopentyl)methanesulfinyl chloride into drug molecules has shown promise in enhancing their binding affinity and selectivity towards biological targets.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The methanesulfinyl group serves as a key pharmacophore, enabling precise modulation of enzyme activity. Recent publications have highlighted its utility in developing novel inhibitors targeting tyrosine kinases, where the fluorine atom at the 1-position of the cyclopentyl ring enhances interactions with the active site residues.

Moreover, the reactivity of (1-Fluorocyclopentyl)methanesulfinyl chloride allows for further functionalization through nucleophilic substitution reactions. This property is particularly advantageous in constructing complex molecular architectures, which are often required for achieving high efficacy and minimal side effects. Researchers have leveraged this compound to develop new scaffolds for antiviral and antibacterial agents, showcasing its broad applicability across different therapeutic areas.

The synthesis of (1-Fluorocyclopentyl)methanesulfinyl chloride involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. These methods often involve palladium-catalyzed cross-coupling reactions and fluorochemical transformations, which are critical for introducing fluorine atoms into complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of how (1-Fluorocyclopentyl)methanesulfinyl chloride interacts with biological targets. Molecular modeling studies have provided insights into its binding modes and allosteric effects, guiding the rational design of next-generation drug candidates. These computational approaches complement experimental work by predicting potential drug-drug interactions and optimizing pharmacokinetic profiles.

The impact of this compound extends beyond academic research; it has found practical applications in industrial settings where large-scale synthesis is required for preclinical and clinical trials. Pharmaceutical companies have integrated (1-Fluorocyclopentyl)methanesulfinyl chloride into their libraries of building blocks, recognizing its potential to accelerate drug discovery programs. Its versatility and reliability make it an indispensable tool for medicinal chemists working on next-generation therapeutics.

In conclusion, (1-Fluorocyclopentyl)methanesulfinyl chloride (CAS No. 2137999-57-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity profile make it an invaluable intermediate for synthesizing novel drug candidates with improved pharmacological properties. As research continues to uncover new applications for this compound, its role in advancing therapeutic innovation is set to grow even further.